![molecular formula C11H8N4O2 B7589402 2-[5-(1,2-Oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline](/img/structure/B7589402.png)
2-[5-(1,2-Oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline
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Overview
Description
2-[5-(1,2-Oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains nitrogen, oxygen, and carbon atoms.
Mechanism of Action
The exact mechanism of action of 2-[5-(1,2-Oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline is not fully understood. However, studies have suggested that it exerts its antibacterial and antifungal effects by inhibiting the synthesis of cell wall components. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, it has been suggested that its fluorescent properties are due to its ability to chelate metal ions.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Studies have shown that it can inhibit the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis in cancer cells. Furthermore, it has been suggested that its fluorescent properties can be used for the detection of metal ions in biological systems.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[5-(1,2-Oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline in lab experiments is its potential use as a fluorescent probe for the detection of metal ions. However, one of the limitations is its potential toxicity to cells at high concentrations. Therefore, further studies are needed to determine the optimal concentration for its use in lab experiments.
Future Directions
There are several future directions for the study of 2-[5-(1,2-Oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline. One direction is the further investigation of its antibacterial and antifungal properties. Another direction is the study of its potential use as a photosensitizer in photodynamic therapy. Additionally, further studies are needed to determine the optimal concentration for its use in lab experiments and to investigate its potential toxicity to cells. Furthermore, the development of new methods for the synthesis of this compound could lead to the discovery of new applications for this compound.
Synthesis Methods
2-[5-(1,2-Oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline can be synthesized using various methods. One of the most common methods involves the reaction of 2-amino-5-nitrophenol with glyoxal in the presence of ammonium acetate. This reaction leads to the formation of this compound. Other methods involve the use of different reagents and catalysts.
Scientific Research Applications
2-[5-(1,2-Oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline has potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological systems. Furthermore, it has been studied for its potential use as a photosensitizer in photodynamic therapy.
properties
IUPAC Name |
2-[5-(1,2-oxazol-3-yl)-1,2,4-oxadiazol-3-yl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4O2/c12-8-4-2-1-3-7(8)10-13-11(17-15-10)9-5-6-16-14-9/h1-6H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STWFAHCOXADWRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NOC(=N2)C3=NOC=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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